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Compound of Interest

Compound Name: 1,7-Dibromoheptane

Cat. No.: B124887 Get Quote

An In-Depth Technical Guide to 1,7-Dibromoheptane

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the fundamental physicochemical properties

of 1,7-dibromoheptane, a key bifunctional alkylating agent used in various synthetic

applications, including the synthesis of polymers and other organic intermediates.

Physicochemical and Identification Data
The core quantitative and identifying data for 1,7-dibromoheptane are summarized in the table

below for ease of reference and comparison.
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Property Value Reference

Molecular Formula C₇H₁₄Br₂ [1][2][3][4]

Linear Formula Br(CH₂)₇Br [3][5]

Molecular Weight 257.99 g/mol [2][3][4][5]

CAS Registry Number 4549-31-9 [1][2][3][4][5]

IUPAC Name 1,7-dibromoheptane [2]

Synonyms
Heptamethylene dibromide,

Dibromo-1,7 heptane
[1][2][4]

Appearance Liquid [5]

Density 1.51 g/mL at 25 °C [5]

Boiling Point 255 °C [5]

Refractive Index n20/D 1.503 [5]

InChI
1S/C7H14Br2/c8-6-4-2-1-3-5-

7-9/h1-7H2
[1][2][5]

InChIKey
LVWSZGCVEZRFBT-

UHFFFAOYSA-N
[1][2][5]

Experimental Protocols
1,7-Dibromoheptane is a chemical reagent and building block. As such, it does not have

intrinsic experimental protocols. Instead, it is utilized within protocols for the synthesis of more

complex molecules. For instance, it has been used in the synthesis of random thermotropic

liquid crystalline copolyethers and ternary copolyethers.[5] Detailed experimental

methodologies are specific to each reaction and would be found in the primary literature

describing such syntheses. Researchers should consult scientific databases and peer-

reviewed journals for specific protocols detailing the use of 1,7-dibromoheptane as a reactant,

including reaction conditions, stoichiometry, and purification methods.

Logical Relationship Diagram
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The following diagram illustrates the core relationships between the primary identifiers and

chemical formulas of 1,7-dibromoheptane.

1,7-Dibromoheptane

Molecular Formula
C₇H₁₄Br₂

Linear Formula
Br(CH₂)₇Br

Molecular Weight
257.99 g/mol

CAS Number
4549-31-9

Click to download full resolution via product page

Caption: Logical map of 1,7-dibromoheptane's core identifiers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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